Cas no 685531-18-4 (2,2'-(Ethane-1,2-diyl)bis(9,9-didecyl-9H-fluorene))

• Product Name: 2,2'-(Ethane-1,2-diyl)bis(9,9-didecyl-9H-fluorene)
• CAS No: 685531-18-4
• MF: C₆₈H₁₀₂
• MW: 919.537500858307
• CID: 2798970
• PubChem ID: 71367371
• Update Time: 2025-04-21

2,2'-(Ethane-1,2-diyl)bis(9,9-didecyl-9H-fluorene) Chemical and Physical Properties

Names and Identifiers

• 685531-18-4
• DTXSID20790496
• 2,2'-(Ethane-1,2-diyl)bis(9,9-didecyl-9H-fluorene)

• Inchi： 1S/C68H102/c1-5-9-13-17-21-25-29-37-51-67(52-38-30-26-22-18-14-10-6-2)63-43-35-33-41-59(63)61-49-47-57(55-65(61)67)45-46-58-48-50-62-60-42-34-36-44-64(60)68(66(62)56-58,53-39-31-27-23-19-15-11-7-3)54-40-32-28-24-20-16-12-8-4/h33-36,41-44,47-50,55-56H,5-32,37-40,45-46,51-54H2,1-4H3
• InChI Key： IRERJSWQUVMDOR-UHFFFAOYSA-N
• SMILES： C1(C2C=CC=CC=2C2C=CC(CCC3C=CC4C5C=CC=CC=5C(CCCCCCCCCC)(CCCCCCCCCC)C=4C=3)=CC1=2)(CCCCCCCCCC)CCCCCCCCCC

Computed Properties

• Exact Mass: 918.79815325Da
• Monoisotopic Mass: 918.79815325Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 68
• Rotatable Bond Count: 39
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 28.6
• Topological Polar Surface Area: 0Ų